Cas no 2171414-16-5 (2-methoxy-3-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid)

• Product Name: 2-methoxy-3-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid
• CAS No: 2171414-16-5
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6463360
• PubChem ID: 165552945
• Update Time: 2025-05-24

2-methoxy-3-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid
• 2-methoxy-3-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
• 2172208-02-3
• EN300-1479533
• EN300-1544637
• EN300-1570772
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methoxypropanoic acid
• 2171433-32-0
• 2-methoxy-3-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
• 2171414-16-5

• Inchi： 1S/C26H30N2O6/c1-33-23(25(30)31)14-27-24(29)16-10-12-17(13-11-16)28-26(32)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22-23H,10-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： GYOMIMLPOGKICS-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NCC(C(=O)O)OC)=O)CC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-methoxy-3-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid

2-Methoxy-3-{(1S,4S)-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171414-16-5, known as 2-methoxy-3-{(1S,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and recent advancements in research.

Chemical Structure and Synthesis

The molecular structure of 2-methoxy-3-{(1S,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid is characterized by a cyclohexane ring substituted with a fluorenylmethoxycarbonyl (Fmoc) group and a formamide moiety. The stereochemistry at the 1S and 4S positions of the cyclohexane ring is critical for its biological activity. The synthesis of this compound involves multi-step organic reactions, including Fmoc protection of amino groups and subsequent coupling reactions to form the desired amide bonds. Recent studies have focused on optimizing the synthetic pathway to improve yield and purity, making it more feasible for large-scale production.

Biological Activity and Applications

Research into 2-methoxy-3-{(1S,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid has revealed its potential as a modulator of key cellular pathways. Preclinical studies suggest that this compound exhibits selective activity against certain enzymes involved in inflammatory processes, making it a promising candidate for anti-inflammatory therapies. Additionally, its ability to interact with specific receptors has been explored in the context of neurodegenerative diseases, where modulation of these pathways could lead to novel treatment options.

Recent Research Findings

In a groundbreaking study published in 2023, researchers investigated the mechanism of action of 2-methoxy-3-{(1S,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid in cellular models of inflammation. The results demonstrated that this compound inhibits the activation of nuclear factor-kappa B (NF-kB), a key regulator of inflammatory responses. Furthermore, computational modeling has provided insights into its binding affinity with target proteins, highlighting its potential as a lead compound for drug development.

Another notable advancement involves the use of fluorenylmethoxycarbonyl (Fmoc) groups in peptide synthesis. The Fmoc group has been widely adopted as an effective protecting group due to its stability under mild conditions and ease of removal during deprotection steps. This has facilitated the synthesis of complex peptides and proteins with high precision, paving the way for innovative therapeutic agents.

Future Directions

The continued exploration of 2-methoxy-3-{(1S,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid holds great promise for advancing our understanding of its therapeutic potential. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce off-target effects. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are underway to evaluate its safety and efficacy in preclinical models.

In conclusion, 2-methoxy-3-{(1S,4S)-4-({(9H-fluoren